4-(Methylsulfonylmethyl)cyclohexanecarboxylic acid

• Molecular Formula: C9H16O4S
• Molecular Weight: 220.29 g/mol
• IUPAC Name: 4-(methylsulfonylmethyl)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C9H16O4S/c1-14(12,13)6-7-2-4-8(5-3-7)9(10)11/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key: SUQVONNOGQBKKQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CC1CCC(CC1)C(=O)O

Description

4-(Methylsulfonylmethyl)cyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C9H16O4S and its molecular weight is 220.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl sulfide from step 5 (100 mg, 0.5 mmol) in sodium hydroxide solution (1.5 mL, 0.5 M solution in water) was added sodium bicarbonate (360 mg, 4.3 mmol) and acetone (1 mL) followed by the addition of a solution of oxone (430 mg, 0.7 mmol) in 0.0004 M EDTA (2 mL). The reaction mixture was stirred at room temperature for 2 h and then quenched with sodium bisulfite. The reaction mixture was acidified with 1 N hydrochloric acid and extracted with ethyl acetate (3×100 mL). The combined organic layers were washed with water, dried (sodium sulfate), filtered, and concentrated under reduced pressure to provide 4-[(methylsulfonyl)methyl]cyclohexanecarboxylic acid (100 mg): 1H NMR (300 MHz, CD3OD) δ 3.11-3.08 (m, 2H), 2.96 (s, 3H), 2.53-2.51 (m, 1H), 2.18-2.16 (m, 1H), 1.99-1.93 (m, 2H), 1.79-1.25 (m, 6H).